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Compound of Interest

Compound Name: Trithiocyanuric acid

L  Get Quote

Cat. No.: B147672

This technical guide provides a comprehensive overview of the safety information for
trithiocyanuric acid, compiled from various Safety Data Sheets (SDS). It is intended for
researchers, scientists, and professionals in drug development who handle this compound.
This document summarizes key safety data, outlines general experimental protocols for toxicity
testing, and presents logical workflows for safe handling and emergency response.

Chemical Identification and Physical Properties

Trithiocyanuric acid, also known as 1,3,5-Triazine-2,4,6(1H,3H,5H)-trithione, is a yellow
crystalline powder.[1] It is characterized by the following properties:

Property

Value

References

Molecular Formula

C3H3N3S3

[213][4][5]

Molar Mass 177.26 - 177.27 g/mol [21[3]1[5][6]
Yellow powder, chunks, or
Appearance ) [L][21[3]14]15]
crystalline powder
Melting Point >300 °C 2113115171
Solubility Slightly soluble in water [11[31[8]
CAS Number 638-16-4 [L1[4115]119]
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Hazard Identification and Classification

Trithiocyanuric acid is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). The primary hazards are related to acute oral
toxicity and irritation.

Hazard Classification Category Hazard Statement

H302: Harmful if swallowed[9]

Acute Toxicity, Oral Category 4
[10]

Skin Corrosion/Irritation Category 2 Causes skin irritation[4]
Serious Eye Damage/Eye Causes serious eye irritation[4]

I Category 2
Irritation [11]
Specific target organ toxicity - May cause respiratory

] Category 3 T

single exposure irritation[4][12][13]

GHS Label Elements:

Pictogram:
¢ Signal Word: Warning[4][9][14]
e Hazard Statements: H302, H319, H315, H335[4][9][14]

« Precautionary Statements: P261, P264, P270, P271, P280, P301+P312, P302+P352,
P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233,
P405, P501[9][13][14]

Toxicological Data

The toxicological properties of trithiocyanuric acid have not been fully investigated.[2] The
available quantitative data for acute toxicity is:

Route of Exposure Species Value

Oral LD50 Rat 9500 mg/kg[2][4]
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It is important to note that while some sources classify it as "Harmful if swallowed," the reported
LD50 value is relatively high. This discrepancy may be due to different classification criteria or
the use of other data. Researchers should handle this chemical with caution. The substance

may cause irritation to the eyes, skin, and respiratory tract.[2][3]

Experimental Protocols

Detailed experimental protocols for the toxicological studies cited in the SDS are not publicly
available. However, a general methodology for determining the acute oral LD50, based on
OECD Guideline 423, is described below. This provides a framework for understanding how

such data is generated.

Preparation Phase

Animal Selection and Acclimatization Dose Formulation
(e.g., female rats, specific weight range) (Trithiocyanuric acid in a suitable vehicle, e.g., water or corn oil)

Experim%tal Phase

_Slngle Oral Dos_e Administration ¢
(via gavage, starting at a low dose)

;

Observation Period (14 days)
- Clinical signs of toxicity
- Body weight changes
- Mortality

Data Analysis Phase

Gross Necropsy
(on all animals at the end of the study)

;

LD50 Calculation
(Statistical estimation of the dose causing 50% mortality)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pim-resources.coleparmer.com/sds/97349.pdf
https://www.chembk.com/en/chem/Trithiocyanuric%20acid
https://www.benchchem.com/product/b147672?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147672?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General workflow for an acute oral toxicity (LD50) study.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Use in a well-ventilated area.[2][9]

Avoid formation of dust and aerosols.[2][9]

Avoid contact with skin and eyes.[2][9]

Wear appropriate personal protective equipment (PPE).[2][9]

Wash hands thoroughly after handling.[2][14]

Do not eat, drink, or smoke when using this product.[9][14]
Storage:

o Store in a tightly closed container.[2][9]

o Keep in a cool, dry, and well-ventilated place.[2][9]

» Store away from incompatible materials such as strong oxidizing agents and acids.[2][15]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling trithiocyanuric acid:

o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety goggles
conforming to EN166 (EU) or NIOSH (US) standards.[2][9][13]

» Skin Protection: Wear impervious clothing and chemical-resistant gloves.[2][9][12] Gloves
should be inspected before use, and proper glove removal technique should be followed.[12]
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o Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge (e.g., P95 or P1).[2][9][12]

Personal Protective Equipment (PPE)

Eye Protection
(Safety Goggles)

protects

Skin Protection
(Gloves, Lab Coat)

protects

Handling
; I Trithiocyanuric Acid

protects

Respiratory Protection
(Respirator if dust)

Click to download full resolution via product page

Recommended Personal Protective Equipment for handling trithiocyanuric acid.

First-Aid and Emergency Procedures

In case of exposure, follow these first-aid measures and seek medical attention.

First-Aid Measures:
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Exposure Route

First-Aid Procedure

References

Inhalation

Move the person to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.

[2109][12]

Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water for at

least 15 minutes.

[21[9][15]

Eye Contact

Rinse with pure water for at
least 15 minutes, also under

the eyelids.

[2][9][15]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an

unconscious person.

[2109][12]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[2][9][12][16]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition, including carbon oxides, nitrogen oxides, and sulfur oxides.[2][14][16][17]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[2][3][9][17]

Accidental Release Measures:

o Evacuate personnel to safe areas.[9][12]

o Ensure adequate ventilation.[2][9]

o Wear appropriate PPE.[2][9]
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¢ Avoid dust formation.[2][9]

e Vacuum or sweep up the material and place it into a suitable, closed disposal container.[2]
[12]

¢ Prevent the chemical from entering drains.[9][12]

The following diagram illustrates the logical flow of actions in case of an accidental release.

Accidental Release Occurs

(Evacuate Area & Ensure VentilatiorD

(Don Appropriate PPE)
Contain Spill
(Prevent entry into drains)
Clean Up Spill
(Sweep or vacuum into closed container)
Dispose of Waste
(According to regulations)
(Decontaminate Area & PPE)

Click to download full resolution via product page
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Logical workflow for responding to an accidental release.

Stability and Reactivity

o Chemical Stability: Stable under normal temperatures and pressures and recommended
storage conditions.[1][2][12][14]

» Conditions to Avoid: Dust generation, excess heat, and moisture.[2][12]

¢ Incompatible Materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.
[2][12][13][14][15]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon oxides, nitrogen oxides, and sulfur oxides.[2]
[14][17]

Ecological and Disposal Considerations

» Ecological Information: Some sources indicate that the trisodium salt is harmful to aquatic life
with long-lasting effects.[14] However, for trithiocyanuric acid itself, comprehensive
ecological data is largely unavailable in the reviewed SDSs.[12] Discharge into the
environment should be avoided.[9]

» Disposal Considerations: The material can be disposed of by removal to a licensed chemical
destruction plant or by controlled incineration with flue gas scrubbing.[9] Disposal must be in
accordance with all applicable federal, state, and local environmental regulations.[9][18]
Contaminated packaging should be treated as the product itself.[9][12]

This guide is intended to provide a summary of safety information and does not replace the
need for a thorough review of the specific Safety Data Sheet provided by the supplier before
handling the material. Always adhere to good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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